3-(3-Fluoro-4-methylphenyl)benzoic acid
Overview
Description
“3-(3-Fluoro-4-methylphenyl)benzoic acid” is a benzoic acid derivative with a molecular weight of 230.24 . It is also known as FMBA. It has gained significant attention in the scientific community due to its various potential applications in fields such as medicine, agriculture, and material science.
Molecular Structure Analysis
The molecular formula of “3-(3-Fluoro-4-methylphenyl)benzoic acid” is C14H11FO2 . The structure includes a benzene ring with a fluoro group at the 3rd position and a methyl group at the 4th position .
Physical And Chemical Properties Analysis
“3-(3-Fluoro-4-methylphenyl)benzoic acid” has a density of 1.3±0.1 g/cm³, a boiling point of 275.3±20.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It has a molar refractivity of 38.0±0.3 cm³ .
Scientific Research Applications
Pharmaceutical Research
“3-(3-Fluoro-4-methylphenyl)benzoic acid” may be explored in pharmaceutical research due to the structural similarity with other benzoic acid derivatives that are used in medicine. For instance, benzoic acid itself is a common antiseptic and its derivatives like aspirin are well-known nonsteroidal anti-inflammatory drugs .
Agrochemical Research
Benzoic acid derivatives are used in pesticides . The subject compound might be studied for its efficacy as a pesticide or as a precursor to more complex agrochemicals.
Food Industry
As some benzoic acid derivatives are used as preservatives , research could be conducted on “3-(3-Fluoro-4-methylphenyl)benzoic acid” for its preservative qualities or as an intermediate in synthesizing flavoring agents.
Cosmetic Industry
Given that benzoic acid derivatives find applications as preservatives in cosmetics , this compound could be analyzed for similar uses or in the synthesis of new cosmetic ingredients.
Safety and Hazards
properties
IUPAC Name |
3-(3-fluoro-4-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c1-9-5-6-11(8-13(9)15)10-3-2-4-12(7-10)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEWZKMNALHTVOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=CC=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20680146 |
Source
|
| Record name | 3'-Fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20680146 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885964-56-7 |
Source
|
| Record name | 3'-Fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20680146 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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